Cas no 147839-07-4 (1-(Glucopyranosyl)pentobarbital)
147839-07-4 structure
Product Name:1-(Glucopyranosyl)pentobarbital
CAS No:147839-07-4
MF:C17H28N2O8
MW:388.412825584412
CID:187922
Update Time:2023-08-02
1-(Glucopyranosyl)pentobarbital Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(1-methylbutyl)-,[S-(R*,S*)]- (9CI)
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-b-D-glucopyranosyl-5-(1-methylbutyl)-,[S-(R*,S*)]- ...
- 1-(beta-D-Glucopyranosyl)pentobarbital
- 1-(Glucopyranosyl)pentobarbital
- 1-Glu-pentobarbital
- 5-ethyl-1-(beta-D-glucopyranosyl)-5-(pentan-2-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
- 5-Ethyl-5-(1'-methylbutyl)-1-(beta-D-glucopyranosyl)barbituric acid
- 5-Ethyl-3-hexopyranosyl-6-hydroxy-5-(pentan-2-yl)pyrimidine-2,4(3H,5H)-dione
-
- Inchi: 1S/C17H28N2O8/c1-4-6-8(3)17(5-2)14(24)18-16(26)19(15(17)25)13-12(23)11(22)10(21)9(7-20)27-13/h8-13,20-23H,4-7H2,1-3H3,(H,18,24,26)/t8?,9-,10-,11+,12-,13-,17?/m1/s1
- InChI Key: KVCUMBIRVZPZCG-LSUXSMNCSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C(NC(C(CC)(C1=O)C(C)CCC)=O)=O)O)O)O
Computed Properties
- Exact Mass: 388.184566
- Monoisotopic Mass: 388.184566
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 157
Experimental Properties
- Density: 1.363
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.557
1-(Glucopyranosyl)pentobarbital Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
147839-07-4 (1-(Glucopyranosyl)pentobarbital) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk